Cas no 2097995-72-5 (4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline)

• Product Name: 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline
• CAS No: 2097995-72-5
• MF: C₁₂H₁₂FN₃S
• MW: 249.30718421936
• CID: 5727046
• PubChem ID: 126843869
• Update Time: 2025-05-24

4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

• starbld0015892
• AKOS040812637
• 4-[6-(2-fluoroethylsulfanyl)pyridazin-3-yl]aniline
• 2097995-72-5
• 4-(6-((2-Fluoroethyl)thio)pyridazin-3-yl)aniline
• 4-{6-[(2-fluoroethyl)sulfanyl]pyridazin-3-yl}aniline
• F1967-9884
• Benzenamine, 4-[6-[(2-fluoroethyl)thio]-3-pyridazinyl]-
• 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline

• Inchi： 1S/C12H12FN3S/c13-7-8-17-12-6-5-11(15-16-12)9-1-3-10(14)4-2-9/h1-6H,7-8,14H2
• InChI Key： DZMWRZDPSMNWJE-UHFFFAOYSA-N
• SMILES： S(CCF)C1=CC=C(C2C=CC(=CC=2)N)N=N1

Computed Properties

• Exact Mass: 249.07359673g/mol
• Monoisotopic Mass: 249.07359673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 480.7±45.0 °C(Predicted)
• pka: 2.68±0.10(Predicted)

Additional information on 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline

Research Brief on 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline (CAS: 2097995-72-5)

4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline (CAS: 2097995-72-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine core and fluoroethylsulfanyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for cancer and neurodegenerative diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, making it a subject of intense research interest.

The synthesis of 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline involves a multi-step process that includes the introduction of the fluoroethylsulfanyl group to the pyridazine ring, followed by the attachment of the aniline moiety. Researchers have optimized this synthesis to improve yield and purity, which is critical for its subsequent biological evaluation. The compound's structural features, including the fluorine atom and sulfur linkage, are believed to contribute to its enhanced bioavailability and target specificity.

In vitro and in vivo studies have demonstrated that 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline exhibits potent inhibitory activity against specific kinase targets implicated in cancer cell proliferation. For instance, recent findings indicate that the compound effectively inhibits the activity of certain tyrosine kinases, leading to reduced tumor growth in preclinical models. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating neurodegenerative disorders such as Alzheimer's disease.

Pharmacokinetic studies have revealed that 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline has a favorable metabolic profile, with good oral bioavailability and a half-life that supports once-daily dosing. These properties, combined with its low toxicity in animal models, position it as a promising candidate for further clinical development. However, researchers emphasize the need for additional studies to fully elucidate its safety and efficacy in humans.

In conclusion, 4-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline (CAS: 2097995-72-5) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure, coupled with its promising biological activity, makes it a compelling subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its eventual translation into clinical use.